Cas no 1261230-25-4 (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol)

• Product Name: 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol
• CAS No: 1261230-25-4
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 2166671
• Update Time: 2025-06-08

1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-ol
• 1-(4-chloro-5-methylpyrimidin-2-yl)piperidin-4-ol
• SBB075063
• 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol

• Inchi： 1S/C10H14ClN3O/c1-7-6-12-10(13-9(7)11)14-4-2-8(15)3-5-14/h6,8,15H,2-5H2,1H3
• InChI Key： ZFQNYEQWVDELHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)N1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Topological Polar Surface Area: 49.2

Additional information on 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol

Introduction to 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol (CAS No. 1261230-25-4)

1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261230-25-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a piperidine ring linked to a pyrimidine moiety, which is further substituted with a chlorine atom at the 4-position and a methyl group at the 5-position of the pyrimidine ring. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

The pyrimidine core is a common scaffold in many biologically active molecules, particularly in antiviral and anticancer drugs. The presence of a chloro group at the 4-position introduces electrophilic characteristics, which can enhance binding interactions with biological targets. Additionally, the methyl substitution at the 5-position influences the electronic properties of the ring, potentially affecting its metabolic stability and bioavailability. These structural attributes make 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol a versatile building block for drug discovery efforts.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The piperidine moiety in this compound is known to enhance oral bioavailability and metabolic stability, making it an attractive feature for drug candidates. Current research in medicinal chemistry focuses on optimizing such scaffolds to improve pharmacokinetic profiles while maintaining or enhancing biological activity. The compound’s unique structure positions it as a valuable intermediate in synthesizing novel molecules with potential therapeutic applications.

One of the most exciting areas of research involving 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol is its exploration as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of this compound, researchers aim to develop highly selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain kinases, suggesting its potential as a lead compound for further development.

The synthesis of 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the chloro and methyl groups onto the pyrimidine ring, followed by coupling reactions to attach the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations. The availability of high-quality starting materials like 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol is crucial for these efforts.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising drug candidates derived from this scaffold. These computational approaches allow researchers to predict binding affinities and interactions between the compound and biological targets, thereby accelerating the drug discovery process. The three-dimensional structure of 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol, as determined through X-ray crystallography or NMR spectroscopy, provides critical data for refining these computational models.

The pharmacological profile of this compound is being actively investigated in both preclinical and clinical settings. In vitro assays have demonstrated its ability to interact with specific biological targets, while animal models are being used to assess its efficacy and safety profiles. These studies are essential for understanding how 1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ol behaves within a living system and identifying potential therapeutic applications. Early results are encouraging, suggesting that this compound may have utility in treating certain diseases.

Regulatory considerations are also an important aspect of developing new pharmaceuticals based on compounds like 1-(4-Chloro-5-methylpyrimidin-2-y)piperidin--ol (CAS No. 1261230--25--4). Compliance with guidelines set forth by agencies such as the FDA and EMA is necessary for advancing drug candidates into clinical trials and eventually into market availability. Researchers must ensure that all synthetic processes adhere to Good Manufacturing Practices (GMP) and that all safety protocols are followed to protect both patients and researchers.

The future directions for research on 1-(4-Chloro--5--methylpyrimidin--2--y)piperidine--ol (CAS No.--1261230--25--4) include exploring its role in combination therapies and investigating mechanisms of action in greater detail. By understanding how this compound interacts with biological systems at a molecular level, researchers can design more effective treatments with fewer side effects. Additionally, exploring derivatives of this scaffold may uncover new therapeutic opportunities that were not initially apparent.

In conclusion,1-(4-Chloro--5--methylpyrimidine--2--y)piperidine--ol (CAS No.--1261230--25--4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features make it an attractive candidate for further development，and ongoing research continues to uncover new possibilities for its use。 As our understanding of disease mechanisms evolves，compounds like this one will play an increasingly important role in shaping the future of medicine。